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Compound of Interest

Compound Name: Dspe-spdp

Cat. No.: B12390120 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of DSPE-SPDP (1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[3-(2-pyridyldithio)propionate]), a phospholipid derivative commonly

used in bioconjugation and drug delivery systems. Adherence to these guidelines is critical for

personnel safety, environmental protection, and regulatory compliance.

DSPE-SPDP is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, proper disposal is a critical aspect of responsible laboratory practice.

Chemical and Safety Data Summary
For easy reference, the following table summarizes key quantitative and identifying information

for DSPE-SPDP.
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Identifier Value

CAS Number 144735-79-5[1]

Molecular Formula C49H87N2Na2O10PS2[1]

Molecular Weight 1005.3058 g/mol [1]

GHS Hazard Class

Acute toxicity, Oral (Category 4), Acute aquatic

toxicity (Category 1), Chronic aquatic toxicity

(Category 1)[1]

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P273: Avoid release to the

environment. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth. P391:

Collect spillage. P501: Dispose of

contents/container to an approved waste

disposal plant.

Experimental Protocol: DSPE-SPDP Waste Disposal
The following protocol outlines the detailed methodology for the proper disposal of DSPE-
SPDP from a laboratory setting. This procedure is designed to mitigate risks and ensure

compliance with safety regulations.

Personal Protective Equipment (PPE)
Before handling DSPE-SPDP waste, ensure the following PPE is worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.
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Waste Segregation and Collection
Proper segregation of waste is the first and most critical step in the disposal process. DSPE-
SPDP waste should be collected at the point of generation in clearly labeled, dedicated waste

containers.

Solid Waste:

Collect all DSPE-SPDP-contaminated solid waste, including unused powder,

contaminated labware (e.g., weigh boats, pipette tips), and absorbent materials from spill

clean-ups, in a designated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.

Liquid Waste:

Collect all DSPE-SPDP-contaminated liquid waste, including unused solutions and solvent

rinses, in a designated, clearly labeled hazardous liquid waste container.

The container should be shatter-proof and compatible with the solvents used. Do not mix

incompatible waste streams.

Sharps Waste:

Dispose of any DSPE-SPDP-contaminated sharps (e.g., needles, syringes) in a

designated, puncture-proof sharps container that is also labeled as hazardous chemical

waste.

Labeling and Storage
Labeling: Clearly label each waste container with "Hazardous Waste," the full chemical name

("DSPE-SPDP"), and the associated hazards (e.g., "Toxic," "Aquatic Hazard").

Storage: Store sealed and labeled hazardous waste containers in a designated satellite

accumulation area (SAA) within the laboratory. This area should be away from general

laboratory traffic and drains and ideally have secondary containment.
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Final Disposal
DSPE-SPDP waste must be disposed of through an approved waste disposal plant.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the collection and disposal of the hazardous waste.

Do not dispose of DSPE-SPDP down the drain or in the regular trash. Avoid release into the

environment.

Spill Cleanup Procedure
In the event of a spill:

Evacuate and Secure: If the spill is large, evacuate the immediate area and restrict access.

Don PPE: Wear appropriate personal protective equipment.

Containment: For solid spills, gently cover the spill with absorbent material to avoid raising

dust. For liquid spills, contain the spill using absorbent pads or other inert material.

Cleanup: Carefully sweep or wipe up the contained material. Place all cleanup materials into

a designated hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent solution, and

dispose of the cleaning materials as hazardous waste.

DSPE-SPDP Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DSPE-SPDP.
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DSPE-SPDP Disposal Workflow
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Caption: DSPE-SPDP Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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